Cas no 124737-12-8 (Methyl 5,5,5-trifluoro-4-nitropentanoate)

Methyl 5,5,5-trifluoro-4-nitropentanoate is a fluorinated nitro ester compound with applications in organic synthesis and pharmaceutical research. Its structure features a trifluoromethyl group and a nitro substituent, which enhance reactivity and enable selective transformations. The ester functionality provides versatility as a synthetic intermediate, while the electron-withdrawing effects of the trifluoromethyl and nitro groups facilitate nucleophilic substitution or reduction reactions. This compound is particularly valuable in the preparation of fluorinated building blocks for bioactive molecules. Its stability under standard storage conditions and well-defined purity make it suitable for precision synthetic workflows. The product is typically handled under controlled conditions due to its reactive nitro group.

Methyl 5,5,5-trifluoro-4-nitropentanoate structure

124737-12-8 structure

Product Name:Methyl 5,5,5-trifluoro-4-nitropentanoate

CAS No:124737-12-8

MF:C₆H₈F₃NO₄

MW:215.127232551575

MDL:MFCD31008990

CID:2760535

PubChem ID:14419794

Update Time:2025-05-26

Methyl 5,5,5-trifluoro-4-nitropentanoate Chemical and Physical Properties

Names and Identifiers

- MFCD31008990
- DTXSID30560081
- Methyl 5,5,5-trifluoro-4-nitropentanoate
- DTXCID80510859
- 124737-12-8
- MDL： MFCD31008990
- Inchi： 1S/C6H8F3NO4/c1-14-5(11)3-2-4(10(12)13)6(7,8)9/h4H,2-3H2,1H3
- InChI Key： PMZIGTAERQZZBQ-UHFFFAOYSA-N
- SMILES： FC(C(CCC(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 215.04054222Da
Monoisotopic Mass: 215.04054222Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 72.1Å²

Methyl 5,5,5-trifluoro-4-nitropentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB276508-1 g	Methyl 5,5,5-trifluoro-4-nitropentanoate; .	124737-12-8		1g	€690.00	2023-06-22
abcr	AB276508-1g	Methyl 5,5,5-trifluoro-4-nitropentanoate; .	124737-12-8		1g	€690.00	2025-02-15

Methyl 5,5,5-trifluoro-4-nitropentanoate Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

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Additional information on Methyl 5,5,5-trifluoro-4-nitropentanoate

Methyl 5,5,5-Trifluoro-4-Nitropentanoate (CAS No. 124737-12-8)

Methyl 5,5,5-trifluoro-4-nitropentanoate is a highly specialized organic compound with the CAS registry number 124737-12-8. This compound is characterized by its unique chemical structure, which includes a pentanoate backbone substituted with three fluorine atoms at the fifth carbon and a nitro group at the fourth carbon. The methyl ester group further enhances its chemical properties, making it a valuable compound in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of methyl 5,5,5-trifluoro-4-nitropentanoate, allowing researchers to explore its potential in diverse fields. Its structure, which combines fluorine atoms and a nitro group, contributes to its distinctive reactivity and stability. Fluorine substitution typically enhances the compound's lipophilicity and resistance to hydrolysis, while the nitro group introduces electron-withdrawing effects that can influence its reactivity in various chemical reactions.

One of the most notable applications of methyl 5,5,5-trifluoro-4-nitropentanoate is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules with potential pharmacological activities. Recent studies have highlighted its role in the development of agents targeting specific biological pathways, such as kinase inhibitors or modulators of ion channels. Its ability to participate in nucleophilic substitutions and other organic reactions makes it a versatile building block for drug discovery.

In addition to its role in drug development, methyl 5,5,5-trifluoro-4-nitropentanoate has shown promise in materials science. Researchers have investigated its use as a precursor for advanced polymers and coatings with tailored properties. The fluorine atoms contribute to improved thermal stability and chemical resistance, while the nitro group can be functionalized to introduce additional functionalities. These attributes make it a candidate for applications in high-performance materials used in aerospace and electronics industries.

The synthesis of methyl 5,5,5-trifluoro-4-nitropentanoate involves multi-step processes that require precise control over reaction conditions. Recent breakthroughs in catalytic methods have improved the efficiency and scalability of its production. For instance, the use of transition metal catalysts has enabled selective fluorination and nitration steps, reducing side reactions and enhancing yield. These advancements are critical for meeting the growing demand for this compound in both academic research and industrial settings.

From an environmental perspective, understanding the fate and behavior of methyl 5,5,5-trifluoro-4-nitropentanoate is essential for ensuring sustainable practices. Studies have shown that its persistence in environmental matrices is influenced by its chemical structure. The presence of fluorine atoms can slow down biodegradation processes due to their strong carbon-fluorine bonds. However, ongoing research aims to develop eco-friendly degradation pathways for this compound to minimize its environmental footprint.

In conclusion, methyl 5,5,5-trifluoro-4-nitropentanoate (CAS No. 124737-12-8) stands out as a significant compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As advancements continue to emerge in synthetic methods and application studies